Cas no 886508-88-9 (3-(5-Formylthiophen-2-yl)benzonitrile)

• Product Name: 3-(5-Formylthiophen-2-yl)benzonitrile
• CAS No: 886508-88-9
• MF: C₁₂H₇NOS
• MW: 213.255081415176
• MDL: MFCD06410198
• CID: 1056704
• PubChem ID: 4674812
• Update Time: 2025-05-25

3-(5-Formylthiophen-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(5-Formylthiophen-2-yl)benzonitrile
• 3-(5-formyl-2-thienyl)Benzonitrile
• AKOS004113931
• C12H7NOS
• 886508-88-9
• SCHEMBL2018612
• BB 0222861
• A861583
• AC7649
• MFCD06410198
• DTXSID001295935
• AB24098
• FT-0754397
• 3-(5-Formyl-thiophen-2-yl)-benzonitrile
• SY015093
• 3-(5-formyl-thiophen-2-yl)-benzonitrile, AldrichCPR
• CS-0326054
• DB-024459

• MDL： MFCD06410198
• Inchi： 1S/C12H7NOS/c13-7-9-2-1-3-10(6-9)12-5-4-11(8-14)15-12/h1-6,8H
• InChI Key： WRLZFQODXIIEJG-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 213.02483502g/mol
• Monoisotopic Mass: 213.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 69.1Ų

3-(5-Formylthiophen-2-yl)benzonitrile Security Information

• Hazard Category Code： 36
• Safety Instruction： 26

Additional information on 3-(5-Formylthiophen-2-yl)benzonitrile

3-(5-Formylthiophen-2-yl)benzonitrile: A Comprehensive Overview

3-(5-Formylthiophen-2-yl)benzonitrile, also known by its CAS number CAS No. 886508-88-9, is a compound of significant interest in the field of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery, electronic materials, and advanced chemical synthesis. Recent studies have highlighted its role in the development of novel therapeutic agents and functional materials, making it a focal point for researchers worldwide.

The molecular structure of 3-(5-formylthiophen-2-yl)benzonitrile consists of a benzonitrile group attached to a thiophene ring substituted with a formyl group at the 5-position. This arrangement imparts the compound with distinct electronic and optical properties. The thiophene moiety, known for its aromaticity and conjugation capabilities, plays a crucial role in modulating the compound's reactivity and stability. Recent research has demonstrated that this structure can be further modified to enhance its functionality, opening new avenues for material design.

In terms of physical properties, 3-(5-formylthiophen-2-yl)benzonitrile exhibits a melting point of approximately 140°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum reveals strong absorption bands in the visible region, indicating potential applications in optoelectronic devices. Furthermore, the compound's ability to undergo various chemical transformations, such as nucleophilic substitution and cross-coupling reactions, has been extensively explored in recent studies.

The synthesis of 3-(5-formylthiophen-2-yl)benzonitrile typically involves multi-step processes, including Friedel-Crafts alkylation and subsequent functionalization. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. These developments have made the compound more accessible for large-scale applications in industries such as pharmaceuticals and electronics.

In the realm of drug discovery, 3-(5-formylthiophen-2-yl)benzonitrile has shown promise as a lead compound for anti-cancer therapies. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in tumor progression, suggesting potential efficacy in targeted therapies. Additionally, its biocompatibility and low toxicity profiles make it an attractive candidate for further clinical evaluation.

Beyond medicinal chemistry, this compound has found applications in the development of advanced materials. Its incorporation into polymer systems has led to the creation of high-performance conductive polymers with applications in flexible electronics and energy storage devices. Recent breakthroughs in nanotechnology have also leveraged this compound's unique properties to fabricate nanostructured materials with enhanced mechanical and electrical characteristics.

The versatility of 3-(5-formylthiophen-2-yl)benzonitrile extends to its role as an intermediate in complex organic syntheses. Its ability to participate in various coupling reactions has facilitated the construction of intricate molecular architectures, contributing to the advancement of synthetic methodology. Researchers continue to explore novel reaction pathways involving this compound, aiming to unlock new possibilities in chemical synthesis.

In conclusion, 3-(5-formylthiophen-2-yli benzonitrile) stands as a testament to the ongoing innovation in organic chemistry. Its unique structure, coupled with versatile functional groups, positions it as a valuable tool across multiple disciplines. As research progresses, this compound is expected to play an increasingly significant role in driving advancements in medicine, materials science, and beyond.